Cas no 113246-86-9 (4-hydrazinyl-5-phenylthieno[2,3-d]pyrimidine)

• Product Name: 4-hydrazinyl-5-phenylthieno[2,3-d]pyrimidine
• CAS No: 113246-86-9
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• MDL: MFCD01763504
• CID: 232533
• PubChem ID: 735740
• Update Time: 2025-09-26

4-hydrazinyl-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine,4-hydrazinyl-5-phenyl-
• (5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine
• 4-HYDRAZINO-5-PHENYLTHIENO[2,3-D]PYRIMIDINE
• 4-Hydrazinyl-5-phenylthieno[2,3-d]pyrimidine
• 4-Hydrazino-5-phenylthieno<2,3-d>pyrimidine
• 5-PHENYLTHIENO[2,3-D]PYRIMIDIN-4-YLHYDRAZINE
• THIENO[2,3-D]PYRIMIDINE, 4-HYDRAZINO-5-PHENYL-
• EN300-08100
• DTXSID40352818
• Z56899188
• SR-01000318911
• 4-Hydrazono-5-phenyl-1,4-dihydrothieno[2,3-d]pyrimidine
• VS-03297
• SR-01000318911-1
• F1092-0443
• 4-(2,4-Dichlorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-3-pyridinecarboxylicac
• MFCD01763504
• 113246-86-9
• AKOS000266904
• AKOS BBS-00000878
• BBL012353
• STK105299
• G46070
• 4-hydrazinyl-5-phenylthieno[2,3-d]pyrimidine

• MDL： MFCD01763504
• Inchi： 1S/C12H10N4S/c13-16-11-10-9(8-4-2-1-3-5-8)6-17-12(10)15-7-14-11/h1-7H,13H2,(H,14,15,16)
• InChI Key： HKYLLTSMUHTLBT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2=C(N=CN=C12)NN

Computed Properties

• Exact Mass: 242.06300
• Monoisotopic Mass: 242.062617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.413
• Melting Point: 150 °C
• Boiling Point: 513.1°Cat760mmHg
• Flash Point: 264.1°C
• Refractive Index: 1.777
• PSA: 92.07000
• LogP: 3.41720